Cas no 1622180-31-7 (((1R,3S)-1-Amino-3-((R)-6-hexyl-5,6,7,8-tetrahydronaphthalen-2-yl)cyclopentyl)methanol)
((1R,3S)-1-Amino-3-((R)-6-hexyl-5,6,7,8-tetrahydronaphthalen-2-yl)cyclopentyl)methanol Chemical and Physical Properties
Names and Identifiers
-
- KJ9D084FO4
- ((1R,3S)-1-amino-3-((R)-6-hexyl-5,6,7,8-tetrahydronaphthalen-2-yl)cyclopentyl)methanol
- BPMMYKAHRIEVDH-VOQZNFBZSA-N
- DB15214
- J3.582.853B
- ((1R,3 S)-1-amino-3-((R)-6-hexyl-5,6,7,8-tetrahydronaphthalen-2-yl)cyclopentyl)methanol
- Cyclopentanemethanol, 1-amino-3-((6R)-6-hexyl-5,6,7,8-tetrahydro-2-naphthalenyl)-, (1R,3S)-
- ((1R,3S)-1-Amino-3-((R)-6-hexyl-5,6,7,8-tetrahydronaphthalen-2-yl)cyclopentyl)methanol
-
- Inchi: 1S/C22H35NO/c1-2-3-4-5-6-17-7-8-19-14-20(10-9-18(19)13-17)21-11-12-22(23,15-21)16-24/h9-10,14,17,21,24H,2-8,11-13,15-16,23H2,1H3/t17-,21+,22-/m1/s1
- InChI Key: BPMMYKAHRIEVDH-VOQZNFBZSA-N
- SMILES: OC[C@]1(CC[C@H](C2C=CC3C[C@H](CCCCCC)CCC=3C=2)C1)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 384
- Topological Polar Surface Area: 46.2
((1R,3S)-1-Amino-3-((R)-6-hexyl-5,6,7,8-tetrahydronaphthalen-2-yl)cyclopentyl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A988282-1g |
((1R,3S)-1-Amino-3-((R)-6-hexyl-5,6,7,8-tetrahydronaphthalen-2-yl)cyclopentyl)methanol |
1622180-31-7 | 95% | 1g |
$1466.0 | 2024-07-21 | |
| Alichem | A219006872-1g |
((1R,3S)-1-Amino-3-((R)-6-hexyl-5,6,7,8-tetrahydronaphthalen-2-yl)cyclopentyl)methanol |
1622180-31-7 | 95% | 1g |
27,272.00 USD | 2021-06-15 | |
| Ambeed | A988282-100mg |
((1R,3S)-1-Amino-3-((R)-6-hexyl-5,6,7,8-tetrahydronaphthalen-2-yl)cyclopentyl)methanol |
1622180-31-7 | 95% | 100mg |
$2551.0 | 2025-02-22 | |
| Ambeed | A988282-25mg |
((1R,3S)-1-Amino-3-((R)-6-hexyl-5,6,7,8-tetrahydronaphthalen-2-yl)cyclopentyl)methanol |
1622180-31-7 | 95% | 25mg |
$1072.0 | 2025-02-22 |
((1R,3S)-1-Amino-3-((R)-6-hexyl-5,6,7,8-tetrahydronaphthalen-2-yl)cyclopentyl)methanol Related Literature
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on ((1R,3S)-1-Amino-3-((R)-6-hexyl-5,6,7,8-tetrahydronaphthalen-2-yl)cyclopentyl)methanol
Compound CAS No. 1622180-31-7: A Comprehensive Overview
The compound with CAS No. 1622180-31-7, known as ((1R,3S)-1-Amino-3-((R)-6-hexyl-5,6,7,8-tetrahydronaphthalen-2-yl)cyclopentyl)methanol, is a complex organic molecule with significant potential in various fields of research and application. This compound is characterized by its intricate stereochemistry and functional groups, making it a subject of interest in medicinal chemistry and materials science.
Key Features and Structure
The molecule consists of a cyclopentane ring system with an amino group at position 1 and a substituted tetrahydronaphthalene moiety at position 3. The stereochemistry at the 1R and 3S positions plays a crucial role in determining the compound's physical properties and biological activity. The tetrahydronaphthalene group is further substituted with a hexyl chain at position 6, adding to the molecule's complexity and potential for interaction in biological systems.
Synthesis and Characterization
The synthesis of ((1R,3S)-1-Amino...methanol involves multi-step organic reactions, including stereocontrolled synthesis to achieve the desired configuration. Recent advancements in asymmetric catalysis have enabled more efficient routes to this compound, reducing production costs and improving yield. Characterization techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm the structure and stereochemistry of this compound.
Biological Activity and Applications
Research has shown that this compound exhibits promising biological activity in various assays. For instance, studies have demonstrated its potential as a lead compound in drug discovery programs targeting specific enzymes or receptors. The presence of an amino group and a hydroxymethyl group provides opportunities for further functionalization, enhancing its bioavailability or targeting properties.
Recent Research Findings
In recent years, there has been growing interest in the pharmacokinetic properties of ((1R,3S)-1-Amino...methanol. Studies conducted using advanced computational models have provided insights into its absorption, distribution, metabolism, and excretion profiles. These findings are critical for evaluating its suitability as a drug candidate.
Additionally, the compound has been explored for its role in chiral recognition processes. Its unique stereochemistry makes it an ideal candidate for studying enantioselective reactions or as a chiral auxiliary in organic synthesis.
Future Directions
The future of ((1R,3S)-1-Amino...methanol lies in its potential for further optimization and application across diverse fields. Ongoing research aims to explore its utility in drug delivery systems or as a building block for more complex molecules with enhanced therapeutic profiles.
1622180-31-7 (((1R,3S)-1-Amino-3-((R)-6-hexyl-5,6,7,8-tetrahydronaphthalen-2-yl)cyclopentyl)methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)